BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for the Total
Synthesis of (¥)-Muscone

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Muscone
CAS No.: 956-82-1
Cat. No.: B3030776
Get Quote
. J
Introduction

(x)-Muscone, or 3-methylcyclopentadecan-1-one, is a macrocyclic ketone and the primary
odorant of natural musk. Due to its unique and highly valued fragrance profile, muscone is a
critical component in the perfume and fragrance industry. The scarcity and ethical concerns
associated with its natural source, the musk deer (Moschus moschiferus), have driven the
development of numerous synthetic routes to produce this compound. This document provides
detailed application notes and protocols for key methods in the total synthesis of (£)-muscone,
intended for researchers, scientists, and professionals in drug development and chemical
synthesis.

Comparative Overview of Synthetic Methods

Several strategies have been developed for the total synthesis of (+)-muscone, each with
distinct advantages in terms of efficiency, scalability, and stereocontrol. The table below
summarizes the key quantitative data for some of the most prominent methods.
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I. Eschenmoser Fragmentation Route

This classical approach, pioneered by Eschenmoser and Ohloff, utilizes the fragmentation of an

a,B-epoxyketone to construct the 15-membered macrocyclic ring of muscone. The synthesis

typically commences from the readily available and industrially produced cyclododecanone.

Logical Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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